Cas no 51373-46-7 (6-S-Methyl-6-thio-ITP)

• Product Name: 6-S-Methyl-6-thio-ITP
• CAS No: 51373-46-7
• MF: C₁₁H₁₇N₄O₁₃P₃S
• MW: 538.257963895798
• CID: 5050076
• Update Time: 2025-11-06

6-S-Methyl-6-thio-ITP Chemical and Physical Properties

Names and Identifiers

• Inosine 5'-(tetrahydrogen triphosphate), 6-S-methyl-6-thio-
• 6-S-Methyl-6-thio-ITP

• Inchi： 1S/C11H17N4O13P3S/c1-32-10-6-9(12-3-13-10)15(4-14-6)11-8(17)7(16)5(26-11)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-5,7-8,11,16-17H,2H2,1H3,(H,21,22)(H,23,24)(H2,18,19,20)/t5-,7-,8-,11-/m1/s1
• InChI Key： VQCHMLWEYVTXPW-IOSLPCCCSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)SC)N=C2)[C@H](O)[C@@H]1O

Additional information on 6-S-Methyl-6-thio-ITP

Unlocking the Potential of 6-S-Methyl-6-thio-ITP (CAS No. 51373-46-7): A Comprehensive Guide

In the rapidly evolving field of nucleotide chemistry, 6-S-Methyl-6-thio-ITP (CAS No. 51373-46-7) has emerged as a compound of significant interest. This modified nucleotide analog, characterized by its unique thio-modified structure, plays a pivotal role in biochemical research, particularly in studies involving enzyme kinetics and nucleic acid metabolism. Researchers are increasingly exploring its applications in molecular biology and drug development, making it a hot topic in scientific discussions.

The structural uniqueness of 6-S-Methyl-6-thio-ITP lies in its sulfur substitution at the 6-position of the purine ring. This modification enhances its binding affinity to certain enzymes, such as polymerases and kinases, which are critical targets in cancer research and virology. Recent studies have highlighted its potential as a tool for probing ATP-binding proteins, a subject of immense interest in proteomics and signal transduction research.

One of the most frequently asked questions about 6-S-Methyl-6-thio-ITP is its stability under physiological conditions. Unlike conventional nucleotides, this analog exhibits remarkable resistance to hydrolysis, making it invaluable for long-term enzymatic assays. Its compatibility with high-throughput screening platforms has also garnered attention, particularly in the context of drug discovery and personalized medicine.

Another area where 6-S-Methyl-6-thio-ITP shines is in the study of RNA synthesis. With the growing focus on mRNA therapeutics and vaccine development, researchers are leveraging its properties to optimize transcription protocols. Its ability to modulate polymerase fidelity has opened new avenues for improving the accuracy of in vitro transcription systems, a critical factor in biopharmaceutical production.

From a commercial perspective, the demand for 6-S-Methyl-6-thio-ITP has surged due to its applications in diagnostic assays and therapeutic development. Companies specializing in life sciences reagents are actively investing in its synthesis and purification, ensuring high-purity grades for research use. The compound's role in epigenetics research, particularly in studying post-translational modifications, further underscores its versatility.

Looking ahead, the scientific community anticipates broader applications of 6-S-Methyl-6-thio-ITP in genome editing and synthetic biology. As CRISPR-based technologies continue to advance, the need for specialized nucleotides like this will only grow. Its potential to serve as a molecular probe in single-molecule studies also aligns with the trend toward precision biology.

In summary, 6-S-Methyl-6-thio-ITP (CAS No. 51373-46-7) represents a powerful tool in modern biochemistry. Its unique properties and diverse applications make it a subject of ongoing research and innovation. Whether you're investigating enzyme mechanisms or developing next-generation therapeutics, this compound offers unparalleled opportunities for scientific discovery.